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Compound of Interest

Compound Name: 2,4-Dibromotoluene

Cat. No.: B1294801

Technical Guide: Safety and Handling of 2,4-
Dibromotoluene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for 2,4-Dibromotoluene (CAS No: 31543-75-6). The information is compiled from Safety Data
Sheets (SDS), regulatory databases, and established experimental guidelines to ensure safe
laboratory practices.

Chemical Identification and Physical Properties

2,4-Dibromotoluene is a halogenated aromatic compound.[1] Its key physical and chemical
properties are summarized in the table below.
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Property Value Reference
Molecular Formula C7HeBr2 [2][3]
Molecular Weight 249.93 g/mol [2][3]
Appearance Liquid [2][4]
o Light orange to Yellow to 2]
Green
Melting Point -10°C /14 °F [2][4]
Boiling Point 243 °C/469.4 °F [2][4]
Density 1.85 g/cm3 [2]
Flash Point 109 °C [2]
Insoluble in water. Soluble in
Solubility most organic solvents like [5]

ethanol, ether, and benzene.

Hazard Identification and Classification

2,4-Dibromotoluene is classified as a hazardous substance.[4] The following table

summarizes its classification under the Globally Harmonized System (GHS).

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure)

irritation

Signal Word: Warning[3][4]

Hazard Pictograms:
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Toxicological Data

Specific quantitative toxicological data for 2,4-Dibromotoluene, such as LD50 (median lethal
dose), is not readily available in published literature. However, data for a structurally similar
compound, 2,4-Dichlorotoluene, can be used for a preliminary assessment, a practice known
as read-across. It is crucial to handle 2,4-Dibromotoluene with the same or greater caution.

Value (for 2,4-

Test Species Route Dichlorotoluen Reference
e)

LD50 Rat Oral 2,400 mg/kg [6]

LD50 Mouse Oral 2,900 mg/kg [7]

LD50 Guinea Pig Oral 5,000 mg/kg [7]

Handling and Storage Precautions

Proper handling and storage are critical to minimize exposure risks.
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Aspect Precaution Reference

Use only outdoors or in a well-
ventilated area. Ensure that

Engineering Controls eyewash stations and safety [4]
showers are close to the

workstation location.

Wear protective gloves,
Personal Protective Equipment  protective clothing, eye )
(PPE) protection (goggles), and face

protection.

Wash face, hands, and any
exposed skin thoroughly after
handling. Do not eat, drink, or

Hygiene Measures smoke when using this [41[8]
product. Remove and wash
contaminated clothing before

reuse.

Store in a well-ventilated
Storage place. Keep container tightly [4]
closed. Store locked up.

Emergency Procedures and First Aid

A clear workflow for emergency situations is essential. The following diagram outlines the initial
steps to be taken in case of exposure.
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Emergency Response Workflow for 2,4-Dibromotoluene Exposure

Exposure Event

Exposure Occurs

Immediate i;ssessmenl

Identify Route of Exposure

First Aid Actions

Skin Contact:

Ingestion
Remove to fresh air. Keep at rest. Wash with plenty of soap and water. Remove contaminated clothing Rinse cautiously with water for several minutes. Remove contact lenses. Clean mouth with water. Drink plenty of water.

Medical Attention

Seek Medical Advice/Attention
(if symptoms persist or if unwell)

Click to download full resolution via product page

Caption: Emergency first aid procedures for different exposure routes.

Detailed First-Aid Measures:[4]

¢ Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.
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» Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash before reuse.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

 Ingestion: Clean mouth with water and drink plenty of water afterwards.

Experimental Protocols for Safety Assessment

The GHS classifications for 2,4-Dibromotoluene are based on standardized experimental
protocols, such as those established by the Organisation for Economic Co-operation and
Development (OECD). Below are summaries of the relevant OECD guidelines.

Acute Dermal Irritation/Corrosion (based on OECD
Guideline 404)

This test determines the potential of a substance to cause reversible or irreversible skin
damage.[9]

e Animal Model: Albino rabbit.
e Procedure:
o Asmall area (approx. 6 cm?) of the animal's skin is shaved.

o 0.5 mL (if liquid) or 0.5 g (if solid, moistened) of the test substance is applied to the shaved
area and covered with a gauze patch under a semi-occlusive dressing.

o The exposure duration is 4 hours.
o After exposure, the substance is removed.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1294801?utm_src=pdf-body
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Scoring: The reactions are scored on a scale (e.g., O for no effect to 4 for severe
erythema/edema). The scores are used to calculate a Primary Irritation Index.

Acute Eye Irritation/Corrosion (based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause irritation or corrosion to the eye.[2][10]
e Animal Model: Albino rabbit.
e Procedure:

o A single dose of the test substance (0.1 mL for liquids, 0.1 g for solids) is applied into the
conjunctival sac of one eye. The other eye serves as a control.

o The use of topical anesthetics and systemic analgesics is recommended to minimize pain
and distress.

» Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.
Observations are made for corneal opacity, iritis, conjunctival redness, and chemosis
(swelling).

e Scoring: The ocular reactions are scored using a standardized system. The severity and
reversibility of the effects are assessed over an observation period of up to 21 days.

Acute Oral Toxicity - Fixed Dose Procedure (based on
OECD Guideline 420)

This method is used to assess the acute oral toxicity of a substance and allows for its
classification. It is designed to use fewer animals and avoid death as an endpoint.[5][8]

» Animal Model: Typically rats (usually females).
e Procedure:

o Asighting study is performed with single animals to determine the appropriate starting
dose.
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o In the main study, animals are dosed in a stepwise manner using fixed doses (e.g., 5, 50,
300, 2000 mg/kg).

o The substance is administered orally by gavage.

o Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

» Endpoint: The test allows for the identification of a dose that causes evident toxicity or
mortality, which is then used for GHS classification.

The following diagram illustrates the decision-making process in a typical chemical safety
assessment workflow.
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Chemical Hazard Assessment Workflow

Information Gathering

Review Existing Data
(Physical properties, SAR, in vitro)

Tiered Testing Strategy

Skin Irritation/Corrosion Test
(e.g., OECD 404)

Eye Irritation/Corrosion Test
(e.g., OECD 405)

Acute Toxicity Test
(e.g., OECD 420)

Hazard Classification & Risk Management

GHS Classification

Develop SDS & Labels

Establish Handling Procedures (SOPs)

Click to download full resolution via product page

Caption: A workflow for assessing and managing chemical hazards.
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Fire-Fighting and Accidental Release Measures

o Suitable Extinguishing Media: Use carbon dioxide (CO2z), powder, or water spray. For major
fires, evacuate the area and fight the fire remotely due to the risk of explosion.[4]

e Hazardous Combustion Products: Thermal decomposition can lead to the release of carbon
monoxide (CO), carbon dioxide (COz2), and hydrogen bromide.[4]

o Accidental Release: Ensure adequate ventilation and use personal protective equipment.
Soak up with inert absorbent material and keep in suitable, closed containers for disposal.[4]

This technical guide is intended to provide essential safety information for trained
professionals. Always refer to the specific Safety Data Sheet provided by the supplier and
follow all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,4-Dibromotoluene safety data sheet and handling
precautions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294801#2-4-dibromotoluene-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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